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Compound of Interest

Compound Name: C.I. Direct Brown 27

Cat. No.: B1619442 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

dyes is a critical consideration. This guide provides an objective comparison of the

performance of C.I. Direct Brown 27 against a representative reactive brown dye, C.I.

Reactive Brown 11, supported by experimental data and detailed methodologies.

This comparison focuses on key performance indicators for textile dyes: colorfastness to

washing, light, and rubbing. The data presented is based on standardized testing protocols to

ensure a reliable and reproducible evaluation.

Executive Summary
Direct dyes, such as Direct Brown 27, are known for their ease of application and cost-

effectiveness. They adhere to cellulosic fibers like cotton through relatively weak intermolecular

forces. In contrast, reactive dyes, including Reactive Brown 11, form strong, permanent

covalent bonds with the fiber, which generally results in superior fastness properties. This guide

will quantitatively explore these differences to inform your selection process.

Quantitative Performance Data
The following table summarizes the colorfastness ratings for Direct Brown 27 and Reactive

Brown 11 when applied to cotton fabric. The ratings are based on the standard 1-5 grey scale,

where 1 indicates poor fastness and 5 indicates excellent fastness. For light fastness, a 1-8

blue wool scale is used, with 1 being very poor and 8 being exceptional.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1619442?utm_src=pdf-interest
https://www.benchchem.com/product/b1619442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Metric
C.I. Direct Brown
27

C.I. Reactive Brown
11

Test Method

Colorfastness to

Washing (Color

Change)

2-3 5 ISO 105-C06

Colorfastness to

Washing (Staining)
4 5 ISO 105-C06

Colorfastness to Light

(Xenon Arc)
4 7 ISO 105-B02

Colorfastness to

Rubbing (Dry)
Not Available 5 ISO 105-X12

Colorfastness to

Rubbing (Wet)
Not Available 3-4 ISO 105-X12

Colorfastness to

Perspiration (Acidic)
Not Available 4-5 ISO 105-E04

Colorfastness to

Perspiration (Alkaline)
Not Available 4-5 ISO 105-E04

Colorfastness to Hot

Pressing
Not Available 4-5 ISO 105-X11

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Colorfastness to Washing (ISO 105-C06)
This test evaluates the resistance of the color of textiles to domestic or commercial laundering

procedures.

Specimen Preparation: A dyed fabric specimen is prepared and attached to a multi-fiber

adjacent fabric.
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Washing Procedure: The composite specimen is placed in a stainless-steel container with a

specified volume of detergent solution and stainless-steel balls. The container is then

agitated in a laundering machine at a specified temperature and for a set duration.

Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with water

and dried under controlled conditions.

Assessment: The change in color of the dyed specimen and the degree of staining on the

adjacent multi-fiber fabric are assessed using the 1-5 grey scales under standardized

lighting.

Colorfastness to Light (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (Xenon arc lamp).

Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

Exposure: The specimen is exposed to the light from a xenon arc lamp under controlled

conditions of temperature and humidity. Simultaneously, a set of blue wool references with

known lightfastness are exposed under the same conditions.

Assessment: The fading of the test specimen is compared with the fading of the blue wool

references. The light fastness rating (from 1 to 8) is determined by identifying which blue

wool reference shows a similar degree of fading to the test specimen.[1]

Colorfastness to Rubbing (ISO 105-X12)
This test assesses the degree of color transfer from the surface of a colored textile material to

other surfaces by rubbing.

Apparatus: A crockmeter, a device that rubs a standard white cotton cloth against the test

specimen under controlled pressure, is used.[2][3][4]

Dry Rubbing: A dry rubbing cloth is rubbed against the dyed specimen for a specified number

of cycles.[5]
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Wet Rubbing: A rubbing cloth wetted with distilled water to a specific moisture content is

rubbed against the dyed specimen for the same number of cycles.

Assessment: The amount of color transferred to the white rubbing cloths is assessed using

the 1-5 grey scale for staining.[3]

Dyeing Process Overview
The application processes for direct and reactive dyes on cotton differ significantly, which

impacts their performance and environmental footprint.

Direct Dyeing Process Workflow
Direct dyes are applied in a relatively simple, one-step process.
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Direct Dyeing Process Workflow

Reactive Dyeing Process Workflow
Reactive dyeing is a multi-stage process that ensures a permanent bond between the dye and

the fiber.

Reactive Dyeing Process
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Reactive Dyeing Process Workflow

Mechanism of Dye-Fiber Interaction
The fundamental difference in performance between Direct Brown 27 and reactive brown dyes

lies in their mechanism of interaction with cotton fibers.
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Dye-Fiber Bonding Mechanisms

Environmental Considerations
The environmental impact of dyeing processes is a significant factor in dye selection.

Direct Dyes: The application process for direct dyes generally requires less water and

energy. However, due to their lower fixation rate, a higher concentration of dye can be

present in the wastewater, requiring thorough treatment.[6][7]

Reactive Dyes: The dyeing process for reactive dyes is more water and energy-intensive due

to the need for high temperatures and extensive washing to remove unfixed dye.[8]

However, the higher fixation rate means less dye is discharged in the effluent. Innovations in

reactive dyeing are also leading to more sustainable practices with reduced salt and water

consumption.[6]

Conclusion
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The choice between Direct Brown 27 and a reactive brown dye depends heavily on the

performance requirements of the final product.

Direct Brown 27 is a viable option for applications where cost and ease of processing are the

primary drivers, and high wash and light fastness are not critical.[6][8]

Reactive brown dyes, such as Reactive Brown 11, are the preferred choice for high-quality

textiles that demand excellent color durability and vibrancy, particularly for apparel and home

furnishings that will undergo frequent laundering and light exposure.[6][8]

For researchers and professionals in fields where long-term stability and performance are

paramount, the superior fastness properties of reactive dyes make them a more reliable choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

